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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanenitrile

Cat. No.: B1338764

Introduction: Unveiling the Potential of a Versatile
Building Block

In the landscape of modern organic synthesis, the strategic introduction of quaternary carbon
centers is a paramount challenge. These sterically congested motifs are integral to a vast array
of biologically active molecules, from pharmaceuticals to agrochemicals. 2-Bromo-2-
methylpropanenitrile, also known by synonyms such as a-bromoisobutyronitrile and 2-bromo-
2-cyanopropane, has emerged as a highly effective and versatile building block for the
construction of these crucial structural units.[1][2][3] Its unique structure, featuring a tertiary
bromide and a nitrile group on the same carbon, imparts a distinct reactivity profile that can be
harnessed for a variety of synthetic transformations. This guide provides an in-depth
exploration of the applications of 2-bromo-2-methylpropanenitrile, complete with detailed
protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Physicochemical Properties and Safety
Considerations

A thorough understanding of the physical and chemical properties of a reagent is fundamental
to its safe and effective use.

Table 1: Physicochemical Properties of 2-Bromo-2-methylpropanenitrile[1][2][3]
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Property Value

Molecular Formula CaHeBrN

Molecular Weight 148.00 g/mol

Appearance Colorless to light yellow liquid
Boiling Point ~139.5 °C (estimated)[4]
Density ~1.48 g/cm?3

CAS Number 41658-69-9

Safety is paramount when handling 2-bromo-2-methylpropanenitrile. It is classified as a
flammable liquid and is harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation.[1][3] Appropriate personal protective equipment (PPE), including
safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times. All
manipulations should be conducted in a well-ventilated fume hood.

Core Applications in Organic Synthesis

The synthetic utility of 2-bromo-2-methylpropanenitrile primarily stems from its ability to act
as an electrophile in nucleophilic substitution reactions and as a precursor to the 2-cyano-2-
propyl radical.

Nucleophilic Substitution Reactions: A Gateway to
Quaternary Centers

The tertiary nature of the carbon bearing the bromine atom dictates that nucleophilic
substitution reactions proceed predominantly through an S(_N)1 mechanism.[5][6] This
involves the formation of a relatively stable tertiary carbocation, which is then trapped by a
nucleophile. This pathway allows for the facile introduction of a gem-dimethyl group substituted
with a nitrile, a valuable synthon in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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